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Compound of Interest

Compound Name:
1,3,4,5-

Tetrahydrobenzo[cd]indazole

Cat. No.: B2630112 Get Quote

In-depth Technical Guide: 1,3,4,5-
Tetrahydrobenzo[cd]indazole
Disclaimer: This technical guide addresses the chemical structure and properties of 1,3,4,5-
Tetrahydrobenzo[cd]indazole. It is intended for researchers, scientists, and drug

development professionals. A comprehensive literature search has revealed that detailed

experimental and biological data for this specific compound is exceptionally limited in publicly

accessible scientific databases. Therefore, this guide summarizes the available information and

provides a general overview of the broader class of indazole compounds for contextual

understanding.

Core Compound Identification
Chemical Name: 1,3,4,5-Tetrahydrobenzo[cd]indazole

CAS Number: 65832-15-7

Molecular Formula: C₁₀H₁₀N₂

Chemical Structure
The chemical structure of 1,3,4,5-Tetrahydrobenzo[cd]indazole is a tricyclic system where a

dihydropyrazole ring is fused to a tetralone-like backbone.
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Figure 1: 2D representation of 1,3,4,5-Tetrahydrobenzo[cd]indazole.

Physicochemical Properties
Quantitative data for 1,3,4,5-Tetrahydrobenzo[cd]indazole is sparse. The following table

summarizes the available information.

Property Value Source

Molecular Weight 158.2 g/mol Vendor Data

Melting Point 120-121 °C Vendor Data

Boiling Point 365.0 ± 11.0 °C (Predicted) Vendor Data

Purity Typically ≥ 96% [1]

Synthesis and Experimental Protocols
A detailed, experimentally verified synthesis protocol for 1,3,4,5-Tetrahydrobenzo[cd]indazole
is not described in the surveyed scientific literature. However, general synthetic strategies for

related tetrahydroindazole cores often involve the condensation of a cyclic β-diketone or a

related precursor with hydrazine or a substituted hydrazine.

General Synthetic Approach for Tetrahydroindazoles
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A plausible, though unverified, synthetic route could involve the reaction of a bicyclic diketone

with hydrazine hydrate, as depicted in the conceptual workflow below.

Starting Materials

Reaction

Product

Bicyclic α,β-unsaturated ketone
or related precursor

Condensation Reaction

Hydrazine hydrate
or substituted hydrazine

1,3,4,5-Tetrahydrobenzo[cd]indazole

Cyclization

Click to download full resolution via product page

Caption: Conceptual workflow for tetrahydroindazole synthesis.

Note: This represents a generalized approach and has not been experimentally validated for

the specific target compound.

Biological Activity and Signaling Pathways
There is no specific information regarding the biological activity, mechanism of action, or

associated signaling pathways for 1,3,4,5-Tetrahydrobenzo[cd]indazole in the reviewed

literature.

However, the broader class of indazole and tetrahydroindazole derivatives is known to exhibit a

wide range of pharmacological activities.[2][3] These include, but are not limited to:
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Anti-inflammatory effects: Some indazole derivatives are known to inhibit inflammatory

pathways.[3]

Anticancer properties: The indazole scaffold is a core component of several kinase inhibitors

used in cancer therapy.[2]

Central Nervous System (CNS) activity: Certain tetrahydroindazoles have been investigated

as ligands for sigma receptors, which are implicated in various CNS disorders.

Due to the absence of specific biological data for 1,3,4,5-Tetrahydrobenzo[cd]indazole, no

signaling pathway or experimental workflow diagrams can be provided at this time.

Spectral Data
No experimental spectral data, such as ¹H NMR, ¹³C NMR, or mass spectrometry, for 1,3,4,5-
Tetrahydrobenzo[cd]indazole are available in the public domain. For researchers who

successfully synthesize this compound, standard analytical techniques would be required for its

characterization.

Conclusion
1,3,4,5-Tetrahydrobenzo[cd]indazole is a known chemical entity with a defined structure and

CAS number. However, it remains a poorly characterized compound in the scientific literature.

The lack of published data on its synthesis, spectral properties, and biological activity suggests

that it is a novel or under-investigated molecule. Researchers interested in this compound

would need to undertake its synthesis and subsequent characterization and biological

screening to elucidate its properties and potential applications. The information provided on the

general class of indazoles may offer a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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